Cas no 208259-47-6 ((4-cyclohexylphenyl)methanol)

• Product Name: (4-cyclohexylphenyl)methanol
• CAS No: 208259-47-6
• Molecular Formula: C₁₃H₁₈O
• Molecular Weight: 190.28142
• CID: 1400427
• PubChem ID: 22492024

(4-cyclohexylphenyl)methanol Properties

Names and Identifiers

• Benzenemethanol, 4-cyclohexyl-
• 4-cyclohexylphenylmethyl alcohol
• (4-cyclohexylphenyl)methanol
• AT23291
• AKOS009333528
• 4-cyclohexylbenzyl Alcohol
• 4-(Cyclohexyl)benzyl Alcohol
• (4-cyclohexylphenyl)-methanol
• 4(Cyclohexyl)benzyl Alcohol
• EN300-108592
• 208259-47-6
• SCHEMBL1692149
• SMHACOFUYOUOBL-UHFFFAOYSA-N
• DB-367705
• Z385370360
• 4-Cyclohexylbenzylalcohol

• InChIKey： SMHACOFUYOUOBL-UHFFFAOYSA-N
• Inchi： InChI=1S/C13H18O/c14-10-11-6-8-13(9-7-11)12-4-2-1-3-5-12/h6-9,12,14H,1-5,10H2
• SMILES： C1CCC(CC1)C2=CC=C(C=C2)CO

Computed Properties

• Exact Mass: 190.13584
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 2
• Monoisotopic Mass: 190.136
• Heavy Atom Count: 14
• Complexity: 153
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.6
• Topological Polar Surface Area: 20.2A^2

Experimental Properties

• PSA: 20.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl alcohols